Cas no 1797549-43-9 (4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride)

• Product Name: 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride
• CAS No: 1797549-43-9
• CID: 4614774
• PubChem ID: 75481029
• Update Time: 2025-06-09

4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride

Additional information on 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride

4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride (CAS No. 1797549-43-9): A Comprehensive Overview

4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride (CAS No. 1797549-43-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated benzoic acids and is characterized by the presence of a 1,4-diazepane ring and two fluorine atoms at the 3 and 5 positions of the benzene ring. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for various pharmaceutical applications.

The structural uniqueness of 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride lies in its combination of a diazepane ring and fluorine substituents. The diazepane ring, a seven-membered heterocyclic structure, is known for its ability to modulate various biological activities, including central nervous system (CNS) effects and anti-inflammatory properties. The introduction of fluorine atoms at specific positions on the benzene ring further enhances the compound's pharmacological profile by increasing its lipophilicity and metabolic stability.

Recent studies have explored the potential therapeutic applications of 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride. One notable area of research is its use as a potential anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to downregulate the expression of cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response.

Beyond its anti-inflammatory properties, 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride has also shown promise in neurological disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier (BBB) efficiently, making it a potential candidate for treating CNS disorders such as Alzheimer's disease and Parkinson's disease. Its ability to modulate neurotransmitter systems and reduce oxidative stress in neuronal cells has been highlighted in several research papers.

In terms of pharmacokinetics, 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride exhibits favorable properties. It has good oral bioavailability and a long half-life, which are crucial factors for developing effective oral medications. The hydrochloride salt form enhances its solubility in aqueous environments, facilitating better absorption and distribution in the body. These characteristics make it an attractive candidate for further clinical development.

The safety profile of 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safety in human trials.

In conclusion, 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride (CAS No. 1797549-43-9) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an exciting area of research in medicinal chemistry. Ongoing studies are expected to further elucidate its mechanisms of action and clinical applications, potentially leading to new treatments for various diseases.